Cas no 62935-31-3 (Propanedioic acid, (trifluoromethyl)-, dibutyl ester)

• Product Name: Propanedioic acid, (trifluoromethyl)-, dibutyl ester
• CAS No: 62935-31-3
• MF: C₁₂H₁₉F₃O₄
• MW: 284.27207493782
• CID: 428630
• PubChem ID: 71381795
• Update Time: 2025-04-19

Propanedioic acid, (trifluoromethyl)-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (trifluoromethyl)-, dibutyl ester
• dibutyl 2-(trifluoromethyl)propanedioate
• DTXSID10804218
• 62935-31-3
• Dibutyl (trifluoromethyl)propanedioate

• Inchi： 1S/C12H19F3O4/c1-3-5-7-18-10(16)9(12(13,14)15)11(17)19-8-6-4-2/h9H,3-8H2,1-2H3
• InChI Key： PZDLUZQUELWDRH-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OCCCC)C(=O)OCCCC)(F)F

Computed Properties

• Exact Mass: 284.12357
• Monoisotopic Mass: 284.12354357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6